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Compound of Interest

Compound Name: (Rac)-Normetanephrine-d3

Cat. No.: B12397321 Get Quote

(Rac)-Normetanephrine-d3: A Technical Guide for
Researchers
(Rac)-Normetanephrine-d3 is the deuterium-labeled form of (Rac)-Normetanephrine.[1] In

research, its primary and critical application is as an internal standard for the accurate

quantification of endogenous normetanephrine in biological samples using mass spectrometry-

based methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2]

[3]

Normetanephrine is a metabolite of the neurotransmitter norepinephrine.[4] Its measurement in

plasma and urine is a key biomarker for the diagnosis and monitoring of pheochromocytomas

and paragangliomas, which are rare neuroendocrine tumors that secrete catecholamines.[2][4]

The use of a stable isotope-labeled internal standard like (Rac)-Normetanephrine-d3 is

essential for achieving high accuracy and precision in these clinical research assays.[5] It

behaves almost identically to the unlabeled (endogenous) normetanephrine during sample

extraction, chromatographic separation, and ionization, but is distinguishable by its higher

mass. This allows it to correct for variations in sample preparation recovery and for matrix

effects that can suppress or enhance the instrument's signal.[6]

Chemical and Physical Properties
The key properties of (Rac)-Normetanephrine-d3 hydrochloride are summarized below.
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Property Value Reference(s)

Synonyms
(±)-Normetanephrine-d3, DL-

Normetanephrine-d3
[7][8]

Chemical Formula C₉H₁₁D₃ClNO₃ [7]

Molecular Weight 222.68 g/mol [7][8][9]

CAS Number 1085333-97-6 [7][9]

Appearance Solid [7]

Melting Point 202-204°C [7]

Purity >95% (HPLC) [10]

Isotopic Enrichment >95% [10]

Solubility H₂O: 100 mg/mL (449.07 mM) [8]

Storage Conditions
-20°C or 4°C, sealed, away

from moisture
[7][10]

Biochemical Context: The Catecholamine Metabolic
Pathway
To appreciate the role of normetanephrine measurement, it is crucial to understand its origin

within the catecholamine metabolic pathway. Norepinephrine, a primary catecholamine, is

converted to normetanephrine through the action of the enzyme Catechol-O-methyltransferase

(COMT).[4][11] This metabolic step is significant in chromaffin cells, which constitute the

adrenal medulla and pheochromocytoma tumors.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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